Cas no 104162-20-1 (1,2-Benzenediamine, 4-methyl-5-(1,1,2,2-tetrafluoroethoxy)-)

• Product Name: 1,2-Benzenediamine, 4-methyl-5-(1,1,2,2-tetrafluoroethoxy)-
• CAS No: 104162-20-1
• MF: C₉H₁₀F₄N₂O
• MW: 238.182116031647
• CID: 1147540
• PubChem ID: 14011574
• Update Time: 2025-04-20

1,2-Benzenediamine, 4-methyl-5-(1,1,2,2-tetrafluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-methyl-5-(1,1,2,2-tetrafluoroethoxy)-
• 4-methyl-5-(1,1,2,2-tetrafluoroethoxy)benzene-1,2-diamine
• GLLDZGQPJWHWHZ-UHFFFAOYSA-N
• DTXSID50554301
• SCHEMBL9677331
• 104162-20-1

• Inchi： 1S/C9H10F4N2O/c1-4-2-5(14)6(15)3-7(4)16-9(12,13)8(10)11/h2-3,8H,14-15H2,1H3
• InChI Key： GLLDZGQPJWHWHZ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=C(C(=CC=1C)N)N)F

Computed Properties

• Exact Mass: 238.073
• Monoisotopic Mass: 238.07292560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27